1-(1-adamantylacetyl)-4-(2,3-dimethylphenyl)piperazine

• IUPAC Name: 2-(1-adamantyl)-1-[4-(2,3-dimethylphenyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C24H34N2O/c1-17-4-3-5-22(18(17)2)25-6-8-26(9-7-25)23(27)16-24-13-19-10-20(14-24)12-21(11-19)15-24/h3-5,19-21H,6-16H2,1-2H3
• InChI Key: CMDLKWGNGQUTOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)C(=O)CC34CC5CC(C3)CC(C5)C4)C
• Molecular Formula: C24H34N2O
• Molecular Weight: 366.5 g/mol

Description

1-(1-adamantylacetyl)-4-(2,3-dimethylphenyl)piperazine is a compound of interest due to its structure and potential applications in various fields of chemistry and pharmacology. The compound belongs to a class of chemicals known for their adamantyl and piperazine functional groups, contributing to their distinct chemical and physical properties. This background sets the stage for exploring its synthesis, molecular structure, chemical reactions, properties, and analyses.

Synthesis Analysis

The synthesis of related piperazine derivatives often involves multi-step chemical reactions, starting from basic precursors to achieve the desired molecular architecture. For instance, certain piperazine derivatives are synthesized through reactions involving haloacetyl chlorides, diacetyl, aromatic aldehydes, and various catalysts to yield compounds with significant biological activities (Rajkumar, Kamaraj, & Krishnasamy, 2014). While specific methods for 1-(1-adamantylacetyl)-4-(2,3-dimethylphenyl)piperazine are not directly mentioned, these synthesis strategies provide insight into the complex processes involved in creating such molecules.

Molecular Structure Analysis

Chemical Reactions and Properties

The chemical reactivity of piperazine derivatives is influenced by their functional groups, allowing for a variety of chemical transformations. These compounds can undergo reactions such as cyclocondensation, acetylation, and interaction with different reagents to produce a wide range of products with diverse chemical properties. This versatility is critical for tailoring the compounds for specific applications, as seen in the synthesis of various derivatives (Rajkumar et al., 2014).